Cas no 1779479-02-5 (1-Oxa-8-thiaspiro[4.5]decan-4-amine)

• Product Name: 1-Oxa-8-thiaspiro[4.5]decan-4-amine
• CAS No: 1779479-02-5
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 5698007
• PubChem ID: 105435696
• Update Time: 2023-10-14

1-Oxa-8-thiaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-thiaspiro[4.5]decan-4-amine
• EN300-744222
• 1779479-02-5

• Inchi： 1S/C8H15NOS/c9-7-1-4-10-8(7)2-5-11-6-3-8/h7H,1-6,9H2
• InChI Key： WZORNURJEYIIQQ-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(CCO2)N

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 300.9±42.0 °C(Predicted)
• pka: 8.48±0.20(Predicted)